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Compound of Interest

Compound Name: Benzylammonium iodide

Cat. No.: B8034516

An In-depth Technical Guide to Benzylammonium lodide

This guide provides a comprehensive overview of the core physicochemical properties,
synthesis, and applications of benzylammonium iodide, tailored for researchers, scientists,
and professionals in drug development.

Core Properties and Data

Benzylammonium iodide is an organic salt that is utilized in various scientific applications,
notably as a precursor in the fabrication of perovskite-based devices such as solar cells and
light-emitting diodes (LEDs).[1][2] Its properties make it a valuable component for tuning the
structural and electronic characteristics of these materials.

Quantitative Data Summary

The fundamental properties of benzylammonium iodide are summarized in the table below
for easy reference.
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Property Value Source(s)

Molecular Formula C7H10IN [3114]

Molecular Weight 235.07 g/mol [21[31[4]

Appearance White to light yellow 1]
powder/crystals

Melting Point 176.0 to 180.0 °C [5]

Purity >98.0% [5]

CAS Number 45579-91-7 [4][5]

Synthesis of Benzylammonium lodide

The synthesis of benzylammonium iodide is typically achieved through the acid-base reaction

of benzylamine with hydroiodic acid. The lone pair of electrons on the nitrogen atom of the

amine group in benzylamine accepts a proton (H*) from hydroiodic acid, forming the

benzylammonium cation and the iodide anion.

Experimental Protocol: Synthesis via Acid-Base

Neutralization

This protocol outlines a general procedure for the synthesis of benzylammonium iodide from

benzylamine and hydroiodic acid.

Materials:

e Benzylamine (CeHsCH2NH3)

Hydroiodic Acid (HI)

Reaction flask (e.g., round-bottom flask)

Anhydrous diethyl ether (or another suitable non-polar solvent for precipitation)

Stirring apparatus (e.g., magnetic stirrer and stir bar)
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Dropping funnel
Ice bath
Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven or desiccator

Procedure:

Dissolution: Dissolve a known molar amount of benzylamine in a suitable solvent within the
reaction flask. The flask should be placed in an ice bath to manage the exothermic nature of
the reaction.

Acid Addition: Slowly add a stoichiometric equivalent of hydroiodic acid to the stirred
benzylamine solution using a dropping funnel. The slow addition is crucial to control the
temperature of the reaction mixture.

Reaction: Continue stirring the mixture in the ice bath for a designated period (e.g., 1-2
hours) to ensure the reaction goes to completion.

Precipitation: The resulting benzylammonium iodide salt may precipitate out of the solution.
If not, precipitation can be induced by the addition of a non-polar solvent like anhydrous
diethyl ether.

Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of cold diethyl ether to remove any
unreacted starting materials or impurities.

Drying: Dry the purified benzylammonium iodide product in a vacuum oven or desiccator to
remove any residual solvent.

Logical Workflow for Benzylamine lodide Synthesis
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Reactants:
- Benzylamine (CeHsCH2NH2)
- Hydroiodic Acid (HI)

Acid-Base Reaction

(in solvent, cooled)

Precipitation
(Addition of non-polar solvent)

Isolation by Filtration

Washing with
Cold Solvent

Final Product:
Benzylammonium lodide

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of benzylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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